![molecular formula C14H8F2O3 B1411870 4-(2,2-Difluorobenzo[1,3]dioxol-5-yl)-benzaldehyde CAS No. 1645948-40-8](/img/structure/B1411870.png)
4-(2,2-Difluorobenzo[1,3]dioxol-5-yl)-benzaldehyde
Overview
Description
4-(2,2-Difluorobenzo[1,3]dioxol-5-yl)-benzaldehyde (DFBDA) is an organic compound belonging to the class of aldehydes. It is a colorless, crystalline solid with a melting point of 91.5-92.5 °C, and is slightly soluble in water. DFBDA is widely used in organic synthesis as a starting material in the preparation of a variety of compounds, such as dyes, perfumes, and pharmaceuticals.
Scientific Research Applications
Synthesis and Optical Studies
The synthesis and optical studies of various benzaldehyde derivatives have been explored. For instance, the synthesis of metal complexes with benzaldehyde derivatives demonstrated their optical properties and potential applications in materials science. One study involved synthesizing metal complexes of 3,4-dimethoxy benzaldehyde and analyzing their optical absorption spectra, suggesting applications in fields like photonics or materials science (Mekkey et al., 2020).
Antioxidant and Physicochemical Properties
Benzaldehyde derivatives have been evaluated for their antioxidant activities and physicochemical properties. This includes the synthesis of new derivatives and assessment of their in vitro antioxidant activities, which can be crucial for the development of new therapeutic agents or materials with enhanced stability and functionality (Yüksek et al., 2015).
Synthesis of Novel Derivatives
The synthesis of novel benzaldehyde derivatives, like the 4-chloro-2,2-difluoro[1,3]dioxole[4,5-c]pyridine, represents a significant area of research. This synthesis process, focusing on more stable derivatives of benzaldehyde, could have implications in medicinal chemistry research (Catalani et al., 2010).
Bioactivity Studies
Benzaldehyde derivatives have also been studied for their bioactivity, particularly in the context of cancer research. Synthesis of new benzaldehyde-based compounds and their testing for cytotoxicity and tumor specificity provides valuable insights into the development of new anticancer drugs (Gul et al., 2016).
Photophysical Properties
The study of the photophysical properties of benzaldehyde derivatives is another significant application. Research has been conducted to determine the intramolecular charge transfer properties of these compounds, which is vital in the development of advanced materials for electronic and photonic applications (Altinolcek et al., 2021).
properties
IUPAC Name |
4-(2,2-difluoro-1,3-benzodioxol-5-yl)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F2O3/c15-14(16)18-12-6-5-11(7-13(12)19-14)10-3-1-9(8-17)2-4-10/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZDSRQRIFLRRPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)C2=CC3=C(C=C2)OC(O3)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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